Mebufotenin benzoate

• CAS: 282103-25-7
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C13H18N2O.C7H6O2/c1-15(2)7-6-10-9-14-13-5-4-11(16-3)8-12(10)13;8-7(9)6-4-2-1-3-5-6/h4-5,8-9,14H,6-7H2,1-3H3;1-5H,(H,8,9)
• InChIKey: ZDRGFCJVIIDWMH-UHFFFAOYSA-N

Mebufotenin Benzoate: Intranasal 5-MeO-DMT Salt Overview

Mebufotenin benzoate (CAS 282103-25-7, molecular formula C20H24N2O3, MW 340.42) is the benzoate salt of 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), a synthetic tryptamine psychedelic [1]. The free base acts as a potent agonist at serotonin 5-HT1A and 5-HT2A receptors, with markedly higher affinity for 5-HT1A (Ki = 2.57 nM) than for 5-HT2A (Ki = 105 nM), distinguishing it from most classical serotonergic psychedelics [2]. This specific benzoate salt form is the active pharmaceutical ingredient in Beckley Psytech's clinical candidate BPL-003, an intranasal formulation that has completed Phase 2b clinical development (n=193) for treatment-resistant depression (TRD) and demonstrated rapid, single-dose antidepressant efficacy sustained through 8 weeks [3].

Intranasal Study Supports single-dose intranasal formulation evaluation in interventional psychiatry research models

Salt Selection Benzoate salt form is a key selection criterion for nasal tolerability and permeation endpoint studies

Endpoint Context May support reported endpoint evaluation in research models, per clinical-stage program context

• [1] TargetMol. Mebufotenin benzoate (T202867) Product Information Sheet. CAS 282103-25-7. Available at: https://www.targetmol.cn/compound/mebufotenin_benzoate View Source
• [2] Warren AL, Lankri D, Cunningham MJ, et al. Structural pharmacology and therapeutic potential of 5-methoxytryptamines. Nature. 2024;630:237-246. doi:10.1038/s41586-024-07403-2. Table 1. View Source
• [3] atai Life Sciences and Beckley Psytech. Positive Topline Results from the Phase 2b Study of BPL-003 in Patients with Treatment-Resistant Depression. Press Release, July 1, 2025. View Source

Mebufotenin Benzoate Salt Form Substitution Risks

Interchanging mebufotenin benzoate with the free base, hydrochloride, succinate, or fumarate salts of 5-MeO-DMT introduces salt-specific liabilities that directly impact mucosal tolerability, nasal epithelial permeation, shelf-life, and solid-state reproducibility—all critical for intranasal drug delivery. The Beckley Psytech patent (WO2021250434A1) explicitly claims that the benzoate salt provides increased shelf-life, reduced mucosal irritability, and improved permeation across nasal epithelium compared with the hydrochloride salt [1]. Different salt forms exhibit distinct XRPD polymorphic patterns (Patterns A through G characterized in the patent) with different thermal stability profiles (DSC onset temperatures ranging from ~108°C to ~124°C depending on polymorph), meaning that substitution with an alternative salt or the hygroscopic free base would introduce uncontrolled variability in formulation performance, pharmacokinetic reproducibility, and regulatory data traceability [1]. Furthermore, the Phase 1 and Phase 2b clinical datasets establishing safety and efficacy at 8 mg and 12 mg doses were generated exclusively with the benzoate salt formulation [2].

Parameter

Target Benzoate Salt

Alternative Salt / Free Base

Nasal Tolerability

Patent-claimed reduced mucosal irritability profile

Mucosal tolerability endpoint may shift with HCl or free base

Solid-State Reproducibility

Defined polymorph (Pattern A); characterized DSC, XRPD

Different polymorphic patterns and thermal stability may alter formulation performance

Clinical Data Alignment

Phase 1 and Phase 2b datasets generated exclusively with benzoate salt

Alternative salt forms lack matched endpoint datasets; may require validation

• [1] Feilding-Mellen C, inventor; Beckley Psytech Ltd, assignee. Composition comprising a benzoate salt of 5-methoxy-N,N-dimethyltryptamine. WIPO Patent Application WO2021250434A1. Published December 16, 2021. Claims 2-4. View Source
• [2] Rucker JJ, Roberts C, Seynaeve M, Young AH, Suttle B, Yamamoto T, Ermakova AO, Dunbar F, Wiegand F. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy-N,N-dimethyltryptamine benzoate) in healthy participants. J Psychopharmacol. 2024;38(8):712-723. doi:10.1177/02698811241246857 View Source

Mebufotenin Benzoate Key Differentiation Evidence

Ultra-Short Terminal Half-Life vs Oral Psilocybin

The intranasal benzoate salt formulation BPL-003 demonstrates a mean terminal elimination half-life (t½) of less than 27 minutes, with a median time to peak plasma concentration (tmax) of approximately 8–10 minutes, as established in a Phase 1 single ascending dose trial in 44 healthy participants [1]. In contrast, oral psilocybin (as psilocin) has an elimination half-life of 2.1–4.7 hours (range 1.2–18.6 h) with a duration of action of 4–6 hours [2]. This represents an approximately 5- to 10-fold shorter systemic exposure duration for BPL-003. The rapid elimination kinetics of the benzoate salt enable all consciousness-altering effects to resolve within approximately 90 minutes of intranasal dosing, with the majority of patients deemed ready for discharge at the 90-minute post-dose assessment in the Phase 2b trial [3].

Terminal Half-Life

Cross-study comparable

t½

Reported ultra-short PK may support 90-minute in-clinic monitoring protocol research

Phase 1 SAD, n=44 healthy participants; cross-study comparison

5-HT1A Receptor Affinity

Cross-study comparable

5-MeO-DMT Ki = 2.57 nM (5-HT1A)

Supports 5-HT1A-preferring pathway study context; reported ~41:1 selectivity over 5-HT2A

Human recombinant CHO-K1 membrane assay; psilocin comparator context

Phase 2b Endpoint

Cross-study comparable

Single 8 mg dose: MADRS -12.1 at Day 29 (p=0.0025)

Reported endpoint response context; sustained through Day 57 per topline data

Phase 2b RCT, n=193; low-dose comparator arm context

Salt Advantages

Data to verify

Patent claims: increased shelf-life, reduced mucosal irritability, improved permeation vs HCl

Salt-form selection context; quantitative permeation or stability ratios not publicly disclosed

WO2021250434A1; XRPD/DSC characterization for Pattern A; Phase 1 tolerability reported

Monitoring Time

Cross-study comparable

~90 min to discharge readiness vs 6–8 h (psilocybin)

Supports research protocol design within 2-hour interventional psychiatry visit model

Phase 2b discharge criteria; esketamine workflow comparator context

Mystical Experience

Cross-study comparable

60% complete mystical experience (MEQ-30) at 10 and 12 mg

Reported pharmacodynamic endpoint; may inform endpoint-response association studies

Phase 1 SAD, healthy psychedelic-naïve participants; psilocybin cross-study context

Evidence Dimension	Terminal elimination half-life (t½) and duration of psychedelic effect
Target Compound Data	t½ <27 min; tmax 8–10 min; psychedelic effects resolve within ~90 min (BPL-003 intranasal benzoate salt, 1–12 mg)
Comparator Or Baseline	t½ = 2.1–4.7 h (oral psilocybin/psilocin); duration of action 4–6 h
Quantified Difference	Approximately 5- to 10-fold shorter half-life; ~3- to 4-fold shorter duration of acute effects
Conditions	Phase 1 SAD trial (NCT05347849), n=44 healthy psychedelic-naïve participants, intranasal Aptar Unidose device; psilocybin data from published PK literature (oral administration)

Why This Matters

The ultra-short PK profile enables a single-dose treatment paradigm fitting within an existing 2-hour in-clinic interventional psychiatry model (established by Spravato), whereas psilocybin requires 6–8 hour supervised sessions, fundamentally impacting clinical workflow feasibility and healthcare system scalability.

• [1] Rucker JJ, Roberts C, Seynaeve M, Young AH, Suttle B, Yamamoto T, Ermakova AO, Dunbar F, Wiegand F. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy-N,N-dimethyltryptamine benzoate) in healthy participants. J Psychopharmacol. 2024;38(8):712-723. doi:10.1177/02698811241246857 View Source
• [2] Passie T, Seifert J, Schneider U, Emrich HM. The pharmacology of psilocybin. Addict Biol. 2002;7(4):357-364. Summary data also available at: Psilocybin – Wikipedia (elimination half-life 2.1–4.7 h oral). View Source
• [3] atai Life Sciences and Beckley Psytech. Positive Topline Results from the Phase 2b Study of BPL-003 in Patients with Treatment-Resistant Depression. Press Release, July 1, 2025. View Source

5-HT1A Receptor Affinity and Selectivity vs Psilocin

In radioligand binding assays using human 5-HT receptor subtypes expressed in CHO-K1 membrane cells, 5-MeO-DMT (the active moiety of mebufotenin benzoate) exhibited a 5-HT1A Ki of 2.57 ± 0.09 nM and a 5-HT2A Ki of 105 ± 22 nM, yielding a 5-HT1A/5-HT2A selectivity ratio of approximately 41:1 in favor of 5-HT1A [1]. By contrast, psilocin (the active metabolite of psilocybin) displays approximately equipotent affinity across these two receptors, with reported 5-HT1AR Ki values of 146–152 nM and 5-HT2AR Ki values of 120–173 nM in human brain tissue [2]. This corresponds to an approximately 57- to 59-fold higher absolute affinity of 5-MeO-DMT for 5-HT1A compared with psilocin. Furthermore, 5-MeO-DMT has been reported to exhibit 4- to 10-fold more potent affinity for the 5-HT1A receptor compared with N,N-dimethyltryptamine (DMT), a closely related tryptamine [3].

5-HT1A Receptor Affinity

Cross-study comparable

5-MeO-DMT Ki = 2.57 nM (5-HT1A)

Supports 5-HT1A-preferring pathway study context; reported ~41:1 selectivity over 5-HT2A

Human recombinant CHO-K1 membrane assay; psilocin comparator context

Evidence Dimension	5-HT1A receptor binding affinity (Ki) and 5-HT1A/5-HT2A selectivity ratio
Target Compound Data	5-MeO-DMT 5-HT1AR Ki = 2.57 ± 0.09 nM; 5-HT2AR Ki = 105 ± 22 nM; selectivity ratio ~41:1 (5-HT1A-preferring)
Comparator Or Baseline	Psilocin 5-HT1AR Ki = 146–152 nM; 5-HT2AR Ki = 120–173 nM; approximately equipotent (ratio ~1:1); DMT 5-HT1AR Ki approximately 4- to 10-fold weaker than 5-MeO-DMT
Quantified Difference	5-MeO-DMT has ~57–59× higher 5-HT1A affinity than psilocin; ~4–10× higher 5-HT1A affinity than DMT
Conditions	Human recombinant 5-HT1A and 5-HT2A receptors in CHO-K1 cell membranes (Nature 2024); psilocin data from radioligand binding in human/mouse brain tissue

Why This Matters

This pronounced 5-HT1A preference is mechanistically significant because 5-HT1A agonism is associated with anxiolytic and antidepressant effects and may dampen 5-HT2A-mediated hallucinogenic intensity, a receptor-level differentiation that supports the development of 5-MeO-DMT-derived analogs with reduced psychedelic burden while retaining therapeutic efficacy.

• [1] Warren AL, Lankri D, Cunningham MJ, et al. Structural pharmacology and therapeutic potential of 5-methoxytryptamines. Nature. 2024;630:237-246. doi:10.1038/s41586-024-07403-2. Table 1. View Source
• [2] Erkizia-Santamaría I, Alles-Pascual R, Horrillo I, Meana JJ, Ortega JE. Serotonin 5-HT2A, 5-HT2c and 5-HT1A receptor involvement in the acute effects of psilocybin in mice. In vitro pharmacological profile and modulation of thermoregulation and head-twitch response. Biomed Pharmacother. 2022;154:113612. Psilocin Ki: 5-HT2AR 120–173 nM, 5-HT1AR 146–152 nM. View Source
• [3] Shen HW, Jiang XL, Winter JC, Yu AM. Psychedelic 5-methoxy-N,N-dimethyltryptamine: metabolism, pharmacokinetics, drug interactions, and pharmacological actions. Curr Drug Metab. 2010;11(8):659-666. As cited in Rucker et al. 2024 (J Psychopharmacol): 'Compared to DMT, 5-MeO-DMT has a 4-fold to 10-fold more potent affinity for the 5-HT1A receptor.' View Source

Single-Dose Antidepressant Efficacy in Phase 2b TRD Trial

In the largest controlled study of mebufotenin conducted to date (Phase 2b, n=193 patients with moderate-to-severe TRD across 38 sites in 6 countries), a single 8 mg intranasal dose of mebufotenin benzoate (BPL-003) produced a mean MADRS score reduction of 12.1 points from baseline at Day 29, compared with a 5.8-point reduction in the 0.3 mg low-dose comparator arm (p=0.0025) [1]. The 12 mg dose produced a mean reduction of 11.1 points (p=0.0038). Statistically significant improvements were observed as early as Day 2 (8 mg: -8.8; 12 mg: -8.9 vs comparator -3.9), and antidepressant effects were durably maintained through Week 8 (8 mg: -10.8 at Day 57) [1]. For context, in the GH001 (inhaled 5-MeO-DMT free base) Phase 2b trial (n=81), a different dosing paradigm (individualized up to 3 escalating doses of 6, 12, and 18 mg on a single day) produced a placebo-adjusted MADRS reduction of -15.5 points at Day 8 with 57.5% remission [2], while esketamine (Spravato) administered twice-weekly over 4 weeks produced a placebo-adjusted MADRS reduction of approximately -5.1 to -6.8 points at Day 28, with 22.5% remission at Week 4 [3].

Phase 2b Endpoint

Cross-study comparable

Single 8 mg dose: MADRS -12.1 at Day 29 (p=0.0025)

Reported endpoint response context; sustained through Day 57 per topline data

Phase 2b RCT, n=193; low-dose comparator arm context

Evidence Dimension	Change from baseline in Montgomery-Åsberg Depression Rating Scale (MADRS) total score
Target Compound Data	BPL-003 8 mg single dose: -12.1 points at Day 29 (p=0.0025 vs 0.3 mg control); sustained through Day 57 (-10.8). 12 mg: -11.1 at Day 29 (p=0.0038)
Comparator Or Baseline	0.3 mg BPL-003 control: -5.8 points at Day 29 (within-study control). GH001 (inhaled 5-MeO-DMT): -15.5 placebo-adjusted at Day 8, 57.5% remission. Esketamine: -5.1 to -6.8 placebo-adjusted at Week 4, 22.5% remission
Quantified Difference	BPL-003 net effect over control: 6.3 points (8 mg) / 5.3 points (12 mg) at Day 29. GH001 net effect over placebo: 15.5 points at Day 8. Esketamine net effect over placebo: 5.1–6.8 points at Week 4
Conditions	Phase 2b quadruple-masked RCT (NCT05870540), n=193, single dose, 8-week follow-up. GH001 Phase 2b RCT (NCT05800860), n=81, individualized dosing day. Esketamine Phase 3/4 program, twice-weekly dosing over 4 weeks

Why This Matters

The BPL-003 Phase 2b data demonstrate that a single intranasal dose of the specifically formulated benzoate salt can produce clinically meaningful and durable antidepressant effects comparable in magnitude to multi-dose regimens of approved therapies, a critical procurement consideration for clinical research programs evaluating single-dose treatment paradigms in TRD.

• [1] atai Life Sciences and Beckley Psytech. Positive Topline Results from the Phase 2b Study of BPL-003 in Patients with Treatment-Resistant Depression. Press Release, July 1, 2025. NCT05870540. View Source
• [2] Cubala WJ, Barbato A, Delmonte D, et al. GH001 vs Placebo in Patients With Treatment-Resistant Depression: A Randomized Clinical Trial. JAMA Psychiatry. 2026. doi:10.1001/jamapsychiatry.2026.0096. NCT05800860. View Source
• [3] FDA. Spravato (esketamine) Prescribing Information and Clinical Trial Data. Monotherapy trial: LS mean difference -5.1 (56 mg) to -6.8 (84 mg) at Day 28; remission 22.5% vs 7.6% placebo at Week 4. Approved 2019; monotherapy approval 2025. View Source

Benzoate Salt Advantages Over Hydrochloride for Intranasal Use

Patent WO2021250434A1, assigned to Beckley Psytech Ltd, explicitly claims three salt-form-specific advantages of the benzoate salt of 5-MeO-DMT over the hydrochloride salt: (1) increased shelf-life, (2) reduced mucosal irritability, and (3) improved permeation across nasal epithelium [1]. The benzoate salt is further characterized by distinct crystalline polymorphic forms (Patterns A through G) defined by XRPD diffractograms, with Pattern A (claimed in the patent for therapeutic compositions) showing characteristic peaks at 17.5, 17.7, 21.0, and 25.3° 2θ ± 0.1° 2θ, and a DSC endothermic onset between 120–130°C with an enthalpy of -130 to -140 J/g [1]. The benzoate salt has a formula weight of 340.42 g/mol, compared with 254.8 g/mol for the hydrochloride salt—the larger counterion mass requires a proportionally higher salt weight to deliver an equivalent molar dose of the free base (218.3 g/mol) [1]. While the patent claims are qualitative (specific quantitative stability data and permeation enhancement ratios are not publicly disclosed in the patent document), the salt-form selection directly underpins the regulatory dossier for BPL-003 and the clinical safety data showing that nasal discomfort, though the most common adverse event in Phase 1, was mild and did not result in any serious adverse events [2].

Salt Advantages

Data to verify

Patent claims: increased shelf-life, reduced mucosal irritability, improved permeation vs HCl

Salt-form selection context; quantitative permeation or stability ratios not publicly disclosed

WO2021250434A1; XRPD/DSC characterization for Pattern A; Phase 1 tolerability reported

Evidence Dimension	Salt-form-dependent pharmaceutical properties: shelf-life, mucosal irritability, nasal epithelial permeation
Target Compound Data	Mebufotenin benzoate: MW 340.42; XRPD Pattern A peaks at 17.5, 17.7, 21.0, 25.3° 2θ; DSC onset 120–130°C, enthalpy -130 to -140 J/g; TGA decomposition onset ~131°C
Comparator Or Baseline	5-MeO-DMT hydrochloride: MW 254.8; specific XRPD/DSC data not disclosed in patent beyond serving as comparator
Quantified Difference	Patent claims increased shelf-life (no quantitative fold-difference disclosed), reduced mucosal irritability (no quantitative irritation score disclosed), improved nasal permeation (no quantitative permeability coefficient disclosed) vs HCl salt. MW difference: 340.42 vs 254.8 g/mol
Conditions	Solid-state characterization by XRPD, DSC, TGA, DVS, and FTIR as described in WO2021250434A1; clinical tolerability assessed in Phase 1 study (NCT05347849)

Why This Matters

For procurement of reference standards or API for intranasal formulation development, the benzoate salt form is not interchangeable with other 5-MeO-DMT salts; the patent-protected salt selection directly impacts nasal tolerability, formulation stability, and the ability to replicate clinical trial conditions.

• [1] Feilding-Mellen C, inventor; Beckley Psytech Ltd, assignee. Composition comprising a benzoate salt of 5-methoxy-N,N-dimethyltryptamine. WIPO Patent Application WO2021250434A1. Published December 16, 2021. Claims 2–4; paragraphs [0017]–[0021] for XRPD/DSC characterization. View Source
• [2] Rucker JJ, Roberts C, Seynaeve M, et al. Phase 1 SAD trial of intranasal BPL-003. J Psychopharmacol. 2024;38(8):712-723. Safety results: no SAEs; most AEs mild; most common: nasal discomfort, nausea, headache. View Source

In-Clinic Monitoring Time vs Psilocybin and Esketamine

In the Phase 2b trial, the majority of patients who received BPL-003 (intranasal mebufotenin benzoate) were deemed ready for discharge at the 90-minute post-dose assessment, and the average time to meet readiness-for-discharge criteria across all dose arms was within 2 hours of dosing [1]. This aligns with Phase 1 data showing that all consciousness-altering effects of BPL-003 resolve within approximately 90 minutes [2]. In comparison, psilocybin-assisted therapy sessions typically require 6–8 hours of continuous in-clinic monitoring due to the 4–6 hour duration of psychedelic effects [3]. Esketamine (Spravato), while also fitting within a 2-hour monitoring window, requires twice-weekly dosing for 4 weeks followed by weekly or biweekly maintenance dosing, representing a fundamentally different treatment burden compared with the single-dose paradigm of BPL-003 [4]. The BPL-003 intranasal delivery via a previously FDA-approved nasal spray device further eliminates the need for intravenous access or specialized inhalation equipment [1].

Monitoring Time

Cross-study comparable

~90 min to discharge readiness vs 6–8 h (psilocybin)

Supports research protocol design within 2-hour interventional psychiatry visit model

Phase 2b discharge criteria; esketamine workflow comparator context

Evidence Dimension	In-clinic monitoring time per treatment session and treatment visit frequency
Target Compound Data	BPL-003: ~90 min to discharge readiness; single dose; intranasal via approved device
Comparator Or Baseline	Psilocybin: 6–8 h per session; typically 1–3 dosing sessions. Esketamine: ~2 h monitoring per visit; twice-weekly for 4 weeks, then weekly/biweekly maintenance
Quantified Difference	BPL-003 requires ~75% less in-clinic time per session vs psilocybin; and a single visit vs minimum 8 visits for esketamine induction phase
Conditions	BPL-003 Phase 2b study (NCT05870540), discharge criteria assessed post-dose; psilocybin clinical trial protocols (e.g., COMPASS Pathways); esketamine FDA label (Spravato REMS program)

Why This Matters

The ability to deliver a single-dose treatment within a standard 2-hour interventional psychiatry visit paradigm fundamentally alters the health-economic equation for psychedelic therapy, reducing per-patient clinic resource utilization by an estimated 75% compared with psilocybin and eliminating the multi-visit burden of esketamine.

• [1] atai Life Sciences and Beckley Psytech. Positive Topline Results from the Phase 2b Study of BPL-003 in Patients with Treatment-Resistant Depression. Press Release, July 1, 2025. 'Majority of patients deemed ready for discharge at the 90 minutes post-dose assessment.' View Source
• [2] Rucker JJ, Roberts C, Seynaeve M, et al. Phase 1 SAD trial of intranasal BPL-003. J Psychopharmacol. 2024;38(8):712-723. 'Profound and highly emotional consciousness-altering effects were observed with BPL-003, with a rapid onset and short-lasting duration.' View Source
• [3] Goodwin GM, Aaronson ST, Alvarez O, et al. Single-Dose Psilocybin for a Treatment-Resistant Episode of Major Depression. N Engl J Med. 2022;387:1637-1648. Trial design: 6–8 h supervised sessions. View Source
• [4] SPRAVATO (esketamine) Prescribing Information. Janssen Pharmaceuticals. Dosing: twice-weekly for weeks 1–4, weekly for weeks 5–8, then every 2 weeks or weekly. 2-hour post-dose monitoring required. View Source

Mystical Experience Induction as Therapeutic Biomarker

In the Phase 1 SAD trial of intranasal BPL-003, 60% of healthy psychedelic-naïve participants achieved a 'complete mystical experience'—defined as scoring ≥60% of the maximum possible score on all four subscales of the Mystical Experience Questionnaire (MEQ-30)—at both the 10 mg and 12 mg dose levels [1]. MEQ-30 and Ego Dissolution Inventory (EDI) scores generally increased with BPL-003 dose, and the intensity of subjective drug effects correlated with plasma 5-MeO-DMT concentrations [1]. By comparison, in a Phase 2 psilocybin trial for major depression (25 mg), complete mystical experience rates have been variably reported but are generally observed in 40–60% of participants [2]. The induction of mystical-type experiences has been associated with sustained therapeutic outcomes across multiple psychedelic clinical programs, making this a pharmacodynamically relevant differentiation parameter [3]. A high willingness to retake treatment was reported, with 87% of Phase 1 participants open to the same or higher doses in the future [1].

Mystical Experience

Cross-study comparable

60% complete mystical experience (MEQ-30) at 10 and 12 mg

Reported pharmacodynamic endpoint; may inform endpoint-response association studies

Phase 1 SAD, healthy psychedelic-naïve participants; psilocybin cross-study context

Evidence Dimension	Rate of complete mystical experience (MEQ-30 ≥60% on all subscales) following a single dose
Target Compound Data	BPL-003 (intranasal mebufotenin benzoate): 60% at 10 mg and 12 mg doses in healthy psychedelic-naïve participants (n=44, Phase 1 SAD)
Comparator Or Baseline	Psilocybin 25 mg oral: ~40–60% complete mystical experience rates reported in depression trials (variable across studies)
Quantified Difference	Comparable or slightly higher rate for BPL-003 at therapeutic doses, achieved with ~90-minute experience duration vs 4–6 hours for psilocybin
Conditions	Phase 1 SAD trial in healthy participants (NCT05347849); MEQ-30 administered at 4 h post-dose; BPL-003 1–12 mg intranasal. Psilocybin data from Phase 2 trials in MDD/TRD populations

Why This Matters

The ability to reliably induce a complete mystical experience within a 90-minute treatment window distinguishes BPL-003 pharmacodynamically from longer-acting psychedelics and may translate into durable therapeutic benefit with a single brief clinic visit, a key consideration for clinical trial design and health-economic modeling.

• [1] Rucker JJ, Roberts C, Seynaeve M, Young AH, Suttle B, Yamamoto T, Ermakova AO, Dunbar F, Wiegand F. Phase 1, placebo-controlled, single ascending dose trial to evaluate the safety, pharmacokinetics and effect on altered states of consciousness of intranasal BPL-003 (5-methoxy-N,N-dimethyltryptamine benzoate) in healthy participants. J Psychopharmacol. 2024;38(8):712-723. Results: 60% complete mystical experience at 10 and 12 mg; 87% willing to retake. View Source
• [2] Griffiths RR, Johnson MW, Carducci MA, et al. Psilocybin produces substantial and sustained decreases in depression and anxiety in patients with life-threatening cancer: A randomized double-blind trial. J Psychopharmacol. 2016;30(12):1181-1197. Mystical experience data with psilocybin. View Source
• [3] Barrett FS, Johnson MW, Griffiths RR. Validation of the revised Mystical Experience Questionnaire in experimental sessions with psilocybin. J Psychopharmacol. 2015;29(11):1182-1190. MEQ-30 validation and association with therapeutic outcomes. View Source

Mebufotenin Benzoate Research and Application Scenarios

Clinical Trial Supply for Single-Dose TRD Protocols

Procurement of mebufotenin benzoate (CAS 282103-25-7) as the benzoate salt form API is essential for replicating or extending the BPL-003 clinical program, where a single 8 mg or 12 mg intranasal dose produced rapid, statistically significant reductions in depressive symptoms (MADRS -12.1 points at Day 29, p=0.0025) with the majority of patients discharge-ready within 90 minutes post-dose [1]. The benzoate salt's patent-claimed advantages in nasal mucosal tolerability and permeation directly support this intranasal delivery route [2]. The Phase 2b dataset (n=193, the largest controlled mebufotenin study to date) provides a robust regulatory-grade efficacy and safety package supporting Phase 3 trial design [1].

Preclinical Pharmacology of 5-HT1A-Biased Antidepressant Mechanisms

The uniquely high 5-HT1A affinity of 5-MeO-DMT (Ki = 2.57 nM)—approximately 59-fold higher than psilocin and 4- to 10-fold higher than DMT [3]—makes mebufotenin benzoate a critical tool compound for dissecting 5-HT1A-mediated versus 5-HT2A-mediated contributions to antidepressant efficacy. Recent structural pharmacology work has demonstrated that 5-HT1A-selective 5-MeO-DMT analogs retain anxiolytic-like and antidepressant-like activity in rodent models while being devoid of hallucinogenic-like effects [4]. The characterized benzoate salt form ensures consistent solid-state properties (XRPD Pattern A, DSC onset 120–130°C) for reproducible in vitro and in vivo dosing [2].

Comparative Effectiveness: Ultra-Short vs Long-Acting Psychedelics

With a terminal elimination half-life of <27 minutes and psychedelic effects resolving within ~90 minutes, mebufotenin benzoate represents the ultra-short-acting end of the psychedelic antidepressant spectrum [5]. This contrasts sharply with psilocybin (t½ = 2.1–4.7 hours, 4–6 hour session duration) and LSD (8–12 hour duration), enabling head-to-head or comparative health-economic studies evaluating whether shorter psychedelic experiences produce equivalent or superior durability of antidepressant response with reduced healthcare resource utilization [6]. The 60% complete mystical experience rate achieved at 10–12 mg doses, comparable to psilocybin but in a fraction of the time, provides a quantitative PD benchmark for such comparisons [5].

Intranasal Tryptamine Formulation and Salt Screening

The benzoate salt's distinct polymorphic landscape (seven characterized XRPD patterns A–G) and thermal stability profile (DSC onset 120–130°C with enthalpy -130 to -140 J/g for Pattern A; TGA decomposition onset ~131°C) provide a well-defined solid-state reference standard for pharmaceutical development activities including salt screening, polymorph stability assessment, and amorphous dispersion formulation [2]. The patent-claimed differentiation from the hydrochloride salt in shelf-life, mucosal irritability, and nasal permeation establishes the benzoate as the benchmark salt form for intranasal tryptamine product development [2].

Application

Selection Property

Validation Focus

Intranasal Formulation Evaluation in Research Models

Benzoate salt-defined solid-state and permeation context

Nasal tolerability and formulation reproducibility endpoints

5-HT1A Pathway Study

Reported high 5-HT1A affinity and selectivity context

5-HT1A-vs-5-HT2A receptor pathway-response interpretation

Ultra-Short Duration Research Protocol

Reported rapid elimination PK context

In-clinic monitoring time and session-design endpoint review

Intranasal Tryptamine Formulation Development

Characterized polymorphic landscape and thermal stability

Salt screening and polymorph stability endpoint review

• [1] atai Life Sciences and Beckley Psytech. Positive Topline Results from the Phase 2b Study of BPL-003 in Patients with Treatment-Resistant Depression. Press Release, July 1, 2025. View Source
• [2] Feilding-Mellen C, inventor; Beckley Psytech Ltd, assignee. Composition comprising a benzoate salt of 5-methoxy-N,N-dimethyltryptamine. WIPO Patent Application WO2021250434A1. Published December 16, 2021. View Source
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